2-(4-bromophenoxy)-N-(2,5-dichlorophenyl)acetamide

• IUPAC Name: 2-(4-bromophenoxy)-N-(2,5-dichlorophenyl)acetamide
• InChI: InChI=1S/C14H10BrCl2NO2/c15-9-1-4-11(5-2-9)20-8-14(19)18-13-7-10(16)3-6-12(13)17/h1-7H,8H2,(H,18,19)
• InChI Key: NPNAUHVCVVNSDI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCC(=O)NC2=C(C=CC(=C2)Cl)Cl)Br
• Molecular Formula: C14H10BrCl2NO2
• Molecular Weight: 375.0 g/mol

Description

2-(4-bromophenoxy)-N-(2,5-dichlorophenyl)acetamide, also known as BDP-1, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. This compound has been synthesized using various methods and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 2-(4-bromophenoxy)-N-(2,5-dichlorophenyl)acetamide is not fully understood. However, studies have shown that this compound inhibits the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. This compound has also been shown to inhibit the production of inflammatory cytokines, which are involved in the inflammatory response. Additionally, this compound has been shown to inhibit the aggregation of beta-amyloid, which is a protein that is involved in the development of Alzheimer's disease.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. Studies have shown that this compound inhibits the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. This compound has also been shown to inhibit the production of inflammatory cytokines, which are involved in the inflammatory response. Additionally, this compound has been shown to inhibit the aggregation of beta-amyloid, which is a protein that is involved in the development of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-bromophenoxy)-N-(2,5-dichlorophenyl)acetamide in lab experiments is that it has shown promising results in various studies. Additionally, this compound is relatively easy to synthesize using various methods. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood. Additionally, further studies are needed to determine the optimal dosage and administration of this compound.

Future Directions

There are many future directions for the study of 2-(4-bromophenoxy)-N-(2,5-dichlorophenyl)acetamide. One direction is to further investigate its potential applications in the field of medicine, particularly in the treatment of cancer and neurodegenerative diseases. Additionally, further studies are needed to determine the optimal dosage and administration of this compound. Furthermore, research can be conducted to understand the mechanism of action of this compound in more detail. Overall, this compound shows great potential for future research and development in the field of medicine.

Scientific Research Applications

2-(4-bromophenoxy)-N-(2,5-dichlorophenyl)acetamide has shown potential applications in the field of medicine. It has been studied for its anticancer properties and has shown promising results in inhibiting the growth of cancer cells. This compound has also been studied for its anti-inflammatory properties and has shown potential in reducing inflammation in various diseases. Additionally, this compound has been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's disease.